![molecular formula C17H16N2O2 B6230411 2-[3-(4-aminophenyl)propyl]-2,3-dihydro-1H-isoindole-1,3-dione CAS No. 80258-72-6](/img/no-structure.png)
2-[3-(4-aminophenyl)propyl]-2,3-dihydro-1H-isoindole-1,3-dione
Overview
Description
2-[3-(4-Aminophenyl)propyl]-2,3-dihydro-1H-isoindole-1,3-dione (also known as “4-AP”) is a compound of interest in the scientific community. It is a derivative of the isoindole-1,3-dione ring system and has been studied for its potential applications in the fields of medicine and biochemistry.
Scientific Research Applications
4-AP has been studied extensively in the scientific community for its potential applications in medicine and biochemistry. It has been found to have a variety of biological activities, including anti-inflammatory, anti-oxidant, and anti-cancer activities. In addition, 4-AP has been studied for its potential to be used as a therapeutic agent for the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Furthermore, 4-AP has been studied for its potential to be used as a drug delivery system for the treatment of cancer.
Mechanism of Action
The exact mechanism of action of 4-AP is still not fully understood. However, it is believed that 4-AP works by modulating the activity of certain enzymes, such as cyclooxygenase, lipoxygenase, and glutathione-S-transferase. In addition, 4-AP has been found to inhibit the activity of certain proteins, such as tumor necrosis factor-alpha, interleukin-1, and interleukin-6.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-AP have been studied extensively. It has been found to have anti-inflammatory, anti-oxidant, and anti-cancer activities. In addition, 4-AP has been found to have neuroprotective and neuroregenerative effects. It has been found to be effective in the treatment of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Furthermore, 4-AP has been found to be effective in the treatment of certain types of cancer.
Advantages and Limitations for Lab Experiments
The use of 4-AP in laboratory experiments has both advantages and limitations. One of the main advantages of using 4-AP in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. In addition, 4-AP has been found to have a variety of biological activities, which makes it a useful tool for studying the mechanisms of action of various biological processes. However, one of the main limitations of using 4-AP in laboratory experiments is that it is not water-soluble, which makes it difficult to use in certain types of experiments.
Future Directions
Given the potential applications of 4-AP in the fields of medicine and biochemistry, there are a number of potential future directions for research. One potential future direction is to further investigate the mechanism of action of 4-AP and its potential therapeutic uses. In addition, further research could be conducted on the potential of 4-AP to be used as a drug delivery system for the treatment of cancer. Furthermore, further research could be conducted on the potential of 4-AP to be used as a therapeutic agent for the treatment of neurological disorders. Finally, further research could be conducted on the potential of 4-AP to be used as an anti-inflammatory, anti-oxidant, and anti-cancer agent.
Synthesis Methods
The synthesis of 4-AP is relatively straightforward. It is synthesized through a four-step process, beginning with the formation of a Schiff base from 4-amino-benzaldehyde and propanal. This is then reduced to the corresponding aldehyde and then to the corresponding alcohol. Finally, the alcohol is oxidized to the desired product, 4-AP. This process is typically carried out with a combination of reagents such as sodium borohydride, chromium trioxide, and sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[3-(4-aminophenyl)propyl]-2,3-dihydro-1H-isoindole-1,3-dione' involves the reaction of 4-aminobenzaldehyde with malonic acid in the presence of acetic anhydride to form 4-aminocinnamic acid. This is then reacted with phthalic anhydride in the presence of sulfuric acid to form the desired compound.", "Starting Materials": [ "4-aminobenzaldehyde", "malonic acid", "acetic anhydride", "phthalic anhydride", "sulfuric acid" ], "Reaction": [ "Step 1: React 4-aminobenzaldehyde with malonic acid in the presence of acetic anhydride to form 4-aminocinnamic acid.", "Step 2: React 4-aminocinnamic acid with phthalic anhydride in the presence of sulfuric acid to form the desired compound." ] } | |
CAS RN |
80258-72-6 |
Product Name |
2-[3-(4-aminophenyl)propyl]-2,3-dihydro-1H-isoindole-1,3-dione |
Molecular Formula |
C17H16N2O2 |
Molecular Weight |
280.3 |
Purity |
95 |
Origin of Product |
United States |
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